Cas no 1821831-95-1 ([(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine)

• Product Name: [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine
• CAS No: 1821831-95-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6204968
• PubChem ID: 126971383
• Update Time: 2025-08-03

[(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1821831-95-1
• [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine
• EN300-1652118

• Inchi： 1S/C10H20N2O/c11-8-10-2-1-5-12(10)9-3-6-13-7-4-9/h9-10H,1-8,11H2/t10-/m0/s1
• InChI Key： AYUBDDSCUZHRNZ-JTQLQIEISA-N
• SMILES： O1CCC(CC1)N1CCC[C@H]1CN

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Additional information on [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine

[(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 1821831-95-1, commonly referred to as [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with an oxane group at the 4-position and a methanamine moiety at the 2-position. The (2S) configuration denotes the stereochemistry at the chiral center, which plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine as a promising candidate in drug discovery. Its structure suggests potential applications as a ligand or precursor in medicinal chemistry, particularly in the development of bioactive molecules targeting specific receptors or enzymes. The presence of the oxane ring introduces rigidity and hydroxyl functionality, which can enhance binding affinity and selectivity in biological systems.

One of the key areas of research involving this compound is its role in asymmetric synthesis. The (2S) configuration allows for the exploration of enantioselective reactions, which are critical in producing chiral pharmaceuticals. Researchers have demonstrated that [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine can serve as an effective chiral auxiliary or catalyst in various organic transformations, facilitating the construction of complex molecular architectures with high enantiomeric excess.

In addition to its synthetic applications, this compound has shown potential in biochemistry as a substrate for enzymes or as a component in metabolic pathways. Its interaction with enzymes such as proteases or kinases has been studied to understand its role in cellular processes. Recent findings suggest that [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine may modulate enzyme activity through direct binding, offering insights into its therapeutic potential.

The synthesis of [(2S)-1-(oxan-4-yl)pyrrolidin-2-yl]methanamine involves a multi-step process that combines principles from stereochemistry and catalysis. Key steps include the formation of the pyrrolidine ring via cyclization reactions and the introduction of the oxane substituent through etherification or epoxide opening mechanisms. The stereochemical outcome is carefully controlled to ensure the desired (2S) configuration, which is essential for its biological activity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, conformational flexibility, and intermolecular interactions. Such information is invaluable for predicting its behavior in biological systems and optimizing its properties for therapeutic applications.

Looking ahead, ongoing research aims to explore the pharmacokinetics and toxicity profiles of [(2S)-1-(oxan-4-yl)pyrrolidin-2-yli)methanamine. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties will be critical for evaluating its suitability as a drug candidate. Preliminary studies suggest that it exhibits favorable pharmacokinetic characteristics, making it a strong candidate for further development.

In conclusion, [(2S)-1-(oxan⁴-yli)pyrrolidin²-yli)methanamine represents a compelling molecule with diverse applications in organic synthesis and pharmacology. Its unique structure, stereochemical properties, and potential biological activity make it an intriguing subject for continued research. As new findings emerge, this compound is expected to play an increasingly important role in advancing drug discovery and chemical innovation.